Cas no 1352539-58-2 (1-[2-(3-Methyl-3,4,5,6-tetrahydro-2H-[1,2]bipyridinyl-5-yl)-pyrrolidin-1-yl]-ethanone)

• Product Name: 1-[2-(3-Methyl-3,4,5,6-tetrahydro-2H-[1,2]bipyridinyl-5-yl)-pyrrolidin-1-yl]-ethanone
• CAS No: 1352539-58-2
• MF: C₁₇H₂₅N₃O
• MW: 287.39990401268
• CID: 5159476
• Update Time: 2025-07-15

1-[2-(3-Methyl-3,4,5,6-tetrahydro-2H-[1,2]bipyridinyl-5-yl)-pyrrolidin-1-yl]-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[2-(3-Methyl-3,4,5,6-tetrahydro-2H-[1,2]bipyridinyl-5-yl)-pyrrolidin-1-yl]-ethanone
• Ethanone, 1-[2-[5-methyl-6-(1-piperidinyl)-3-pyridinyl]-1-pyrrolidinyl]-
• 1-(2-(5-Methyl-6-(piperidin-1-yl)pyridin-3-yl)pyrrolidin-1-yl)ethanone

• Inchi： 1S/C17H25N3O/c1-13-11-15(16-7-6-10-20(16)14(2)21)12-18-17(13)19-8-4-3-5-9-19/h11-12,16H,3-10H2,1-2H3
• InChI Key： HMRGLXUTXFYQLK-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCC1C1=CC(C)=C(N2CCCCC2)N=C1)C

Computed Properties

• Exact Mass: 287.2
• Monoisotopic Mass: 287.2
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.4A^2

Additional information on 1-[2-(3-Methyl-3,4,5,6-tetrahydro-2H-[1,2]bipyridinyl-5-yl)-pyrrolidin-1-yl]-ethanone

Research Brief on 1-[2-(3-Methyl-3,4,5,6-tetrahydro-2H-[1,2]bipyridinyl-5-yl)-pyrrolidin-1-yl]-ethanone (CAS: 1352539-58-2)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small molecule compounds in drug discovery and development. Among these, 1-[2-(3-Methyl-3,4,5,6-tetrahydro-2H-[1,2]bipyridinyl-5-yl)-pyrrolidin-1-yl]-ethanone (CAS: 1352539-58-2) has emerged as a compound of interest due to its potential therapeutic applications. This research brief synthesizes the latest findings related to this compound, focusing on its chemical properties, biological activity, and potential clinical relevance.

The compound, characterized by its unique bipyridinyl and pyrrolidinyl structural motifs, has been investigated for its role in modulating specific biological pathways. Recent studies suggest that it exhibits selective binding affinity towards certain receptor targets, making it a promising candidate for further pharmacological evaluation. The CAS number 1352539-58-2 serves as a critical identifier in chemical databases, facilitating the tracking of its synthesis, characterization, and application in various research contexts.

One of the key areas of investigation has been the compound's mechanism of action. Preliminary in vitro studies indicate that 1-[2-(3-Methyl-3,4,5,6-tetrahydro-2H-[1,2]bipyridinyl-5-yl)-pyrrolidin-1-yl]-ethanone interacts with enzymes involved in signal transduction pathways, potentially influencing cellular processes such as proliferation and apoptosis. These findings are supported by molecular docking simulations, which reveal favorable binding energies and interactions with active sites of target proteins.

In addition to its mechanistic insights, the compound's pharmacokinetic properties have also been explored. Recent pharmacokinetic studies in animal models demonstrate favorable absorption and distribution profiles, with moderate metabolic stability. These attributes suggest that the compound could be optimized for improved bioavailability and therapeutic efficacy in future drug development efforts.

Despite these promising results, challenges remain in translating the compound's preclinical potential into clinical applications. Issues such as off-target effects, toxicity, and formulation stability need to be addressed through further research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance the understanding of this compound and its derivatives.

In conclusion, 1-[2-(3-Methyl-3,4,5,6-tetrahydro-2H-[1,2]bipyridinyl-5-yl)-pyrrolidin-1-yl]-ethanone (CAS: 1352539-58-2) represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural features and biological activity warrant continued investigation to unlock its full therapeutic potential. Future studies should focus on optimizing its pharmacological properties and exploring its applicability in treating specific diseases.